Cas no 885188-15-8 ((2Z)-2-(4-chlorobenzenesulfonyl)-3-(3,4-dimethoxyphenyl)aminoprop-2-enenitrile)

• Product Name: (2Z)-2-(4-chlorobenzenesulfonyl)-3-(3,4-dimethoxyphenyl)aminoprop-2-enenitrile
• CAS No: 885188-15-8
• MF: C₁₇H₁₅ClN₂O₄S
• MW: 378.830002069473
• CID: 5439087
• Update Time: 2025-10-18

(2Z)-2-(4-chlorobenzenesulfonyl)-3-(3,4-dimethoxyphenyl)aminoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(4-chlorophenyl)sulfonyl-3-(3,4-dimethoxyanilino)prop-2-enenitrile
• (2Z)-2-(4-chlorobenzenesulfonyl)-3-(3,4-dimethoxyphenyl)aminoprop-2-enenitrile

• Inchi： 1S/C17H15ClN2O4S/c1-23-16-8-5-13(9-17(16)24-2)20-11-15(10-19)25(21,22)14-6-3-12(18)4-7-14/h3-9,11,20H,1-2H3
• InChI Key： ZVFOQQHHBBYRSX-UHFFFAOYSA-N
• SMILES： C(#N)C(S(C1=CC=C(Cl)C=C1)(=O)=O)=CNC1=CC=C(OC)C(OC)=C1

Additional information on (2Z)-2-(4-chlorobenzenesulfonyl)-3-(3,4-dimethoxyphenyl)aminoprop-2-enenitrile

Research Brief on (2Z)-2-(4-chlorobenzenesulfonyl)-3-(3,4-dimethoxyphenyl)aminoprop-2-enenitrile (CAS: 885188-15-8)

The compound (2Z)-2-(4-chlorobenzenesulfonyl)-3-(3,4-dimethoxyphenyl)aminoprop-2-enenitrile (CAS: 885188-15-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways involved in inflammatory and oncogenic processes. The presence of the 4-chlorobenzenesulfonyl group and the 3,4-dimethoxyphenyl moiety is believed to contribute to its high binding affinity and selectivity towards target proteins. Structural-activity relationship (SAR) analyses suggest that the (Z)-configuration of the double bond is critical for maintaining its biological activity.

In vitro and in vivo studies have demonstrated that (2Z)-2-(4-chlorobenzenesulfonyl)-3-(3,4-dimethoxyphenyl)aminoprop-2-enenitrile exhibits promising anti-proliferative effects against a range of cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic investigations reveal that the compound induces apoptosis through the activation of caspase-dependent pathways and the inhibition of key survival signals such as PI3K/AKT and MAPK/ERK.

Furthermore, the compound has shown potential as an anti-inflammatory agent by modulating the activity of NF-κB and other pro-inflammatory transcription factors. Its ability to cross the blood-brain barrier also makes it a candidate for targeting neurodegenerative diseases, although further pharmacokinetic and toxicity studies are required to validate its safety profile.

In summary, (2Z)-2-(4-chlorobenzenesulfonyl)-3-(3,4-dimethoxyphenyl)aminoprop-2-enenitrile represents a promising scaffold for the development of novel therapeutics in oncology and inflammation. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models to facilitate its transition into clinical trials.